Cas no 78940-73-5 (2-(4-Chlorophenyl)thio-5-nitrobenzonitrile)

• Product Name: 2-(4-Chlorophenyl)thio-5-nitrobenzonitrile
• CAS No: 78940-73-5
• MF: C₁₃H₇ClN₂O₂S
• MW: 290.724880456924
• MDL: MFCD00067807
• CID: 562070
• PubChem ID: 706763
• Update Time: 2025-04-19

2-(4-Chlorophenyl)thio-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-[(4-chlorophenyl)thio]-5-nitro-
• 2-(4-chlorophenyl)sulfanyl-5-nitrobenzonitrile
• 2-[(4-Chlorophenyl)thio]-5-nitrobenzonitrile
• 2-[(4-chlorophenyl)sulfanyl]-5-nitrobenzonitrile
• benzonitrile,2-[(4-chlorophenyl)thio]-5-nitro
• HMS546F05
• CCG-52116
• MFCD00067807
• Maybridge1_001699
• 2-(4-chlorophenylthio)-5-nitrobenzonitrile
• AS-9101
• FT-0610811
• 2-((4-Chlorophenyl)thio)-5-nitrobenzonitrile
• WEYGMQKYVNIHJT-UHFFFAOYSA-N
• CS-0322431
• DTXSID90351679
• SCHEMBL11091201
• SR-01000641369-1
• 78940-73-5
• AKOS008568111
• 2-(4-Chlorophenyl)thio-5-nitrobenzonitrile

• MDL： MFCD00067807
• Inchi： 1S/C13H7ClN2O2S/c14-10-1-4-12(5-2-10)19-13-6-3-11(16(17)18)7-9(13)8-15/h1-7H
• InChI Key： WEYGMQKYVNIHJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.99200
• Monoisotopic Mass: 289.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.47
• Melting Point: 167 °C
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 227.6°C
• Refractive Index: 1.685
• PSA: 94.91000
• LogP: 4.79428

2-(4-Chlorophenyl)thio-5-nitrobenzonitrile Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37